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Compound of Interest

Compound Name: gypenoside XLIX

Cat. No.: B15543985 Get Quote

Abstract
Gypenoside XLIX is a dammarane-type saponin and a significant active component isolated

from Gynostemma pentaphyllum. It has garnered considerable interest within the scientific

community for its diverse pharmacological activities, including anti-inflammatory,

neuroprotective, and insulin-sensitizing effects. As an analytical standard, Gypenoside XLIX is

crucial for the accurate quantification and validation of its presence in biological matrices and

herbal preparations. This document provides detailed application notes and experimental

protocols for researchers, scientists, and drug development professionals utilizing Gypenoside
XLIX.

Physicochemical Properties and Analytical Data
Accurate characterization of Gypenoside XLIX is fundamental for its use as an analytical

standard. The following tables summarize its key physical, chemical, and analytical properties.

Table 1: Physicochemical Properties of Gypenoside XLIX

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15543985?utm_src=pdf-interest
https://www.benchchem.com/product/b15543985?utm_src=pdf-body
https://www.benchchem.com/product/b15543985?utm_src=pdf-body
https://www.benchchem.com/product/b15543985?utm_src=pdf-body
https://www.benchchem.com/product/b15543985?utm_src=pdf-body
https://www.benchchem.com/product/b15543985?utm_src=pdf-body
https://www.benchchem.com/product/b15543985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₅₂H₈₆O₂₁

Molecular Weight 1047.23 g/mol [1]

Exact Mass 1046.56615975 Da [2]

Appearance White powder [1][3]

Purity >98% (typically ≥99.8%) [1][4]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[3]

CAS Number 94987-08-3 [5]

Table 2: UPLC-MS/MS Parameters for Quantification of Gypenoside XLIX in Rat Plasma
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Parameter Value Reference

Chromatography Column

UPLC BEH C18 or Waters

XBridgeTM BEH C18 (4.6 × 50

mm, 2.5 μm)

[6][7]

Mobile Phase
Acetonitrile: Water (with 0.1%

formic acid) (62.5:37.5, v/v)
[6][7]

Flow Rate 0.8 mL/min [8]

Injection Volume 3 µL - 20 µL [8][9]

Column Temperature 30 °C [8]

Detection Mode
Electrospray Ionization (ESI),

Negative Ion Mode
[6][7]

MRM Transition
m/z 1045.5 ⟶ 118.9 or m/z

1045.6 → 913.5
[6][7][10]

Linear Range
2–3000 ng/mL or 10-7500

ng/mL
[6][7][11]

Lower Limit of Quantification 10 ng/mL [7]

Internal Standard
Gypenoside A or Saikosaponin

B2
[6][7]

Biological Signaling Pathways
Gypenoside XLIX has been shown to modulate several key signaling pathways, which are

central to its observed pharmacological effects.

PI3K/AKT/FOXO1 Signaling Pathway
In the context of ischemic stroke, Gypenoside XLIX has been found to activate the PI3K/AKT

signaling pathway, which in turn inhibits the transcription factor FOXO1.[12] This action

promotes neuronal viability and reduces apoptosis.[12]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9391108/
https://pubmed.ncbi.nlm.nih.gov/27859537/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9391108/
https://pubmed.ncbi.nlm.nih.gov/27859537/
https://www.researchgate.net/publication/5541315_Method_Development_for_Gypenosides_Fingerprint_by_High_Performance_Liquid_Chromatography_with_Diode-Array_Detection_and_the_Addition_of_Internal_Standard
https://www.researchgate.net/publication/5541315_Method_Development_for_Gypenosides_Fingerprint_by_High_Performance_Liquid_Chromatography_with_Diode-Array_Detection_and_the_Addition_of_Internal_Standard
https://pdfs.semanticscholar.org/e5ee/1661e014d16b48a3fed74cfcb3c52f30f229.pdf
https://www.researchgate.net/publication/5541315_Method_Development_for_Gypenosides_Fingerprint_by_High_Performance_Liquid_Chromatography_with_Diode-Array_Detection_and_the_Addition_of_Internal_Standard
https://pmc.ncbi.nlm.nih.gov/articles/PMC9391108/
https://pubmed.ncbi.nlm.nih.gov/27859537/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9391108/
https://pubmed.ncbi.nlm.nih.gov/27859537/
https://www.researchgate.net/publication/362670887_Determination_of_Gypenoside_A_and_Gypenoside_XLIX_in_Rat_Plasma_by_UPLC-MSMS_and_Applied_to_the_Pharmacokinetics_and_Bioavailability
https://pmc.ncbi.nlm.nih.gov/articles/PMC9391108/
https://pubmed.ncbi.nlm.nih.gov/27859537/
https://pubmed.ncbi.nlm.nih.gov/35992562/
https://pubmed.ncbi.nlm.nih.gov/27859537/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9391108/
https://pubmed.ncbi.nlm.nih.gov/27859537/
https://www.benchchem.com/product/b15543985?utm_src=pdf-body
https://www.benchchem.com/product/b15543985?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12408567/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12408567/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gypenoside XLIX

PI3K

Activates

AKT

Activates

FOXO1

Inhibits

Neuronal Survival
and Viability

Promotes

Promotes Apoptosis
(Inhibited)

 

Gypenoside XLIX

IKKβ

Inhibits

NF-κB

Activates

Pro-inflammatory Genes
(TNF-α, IL-1β, IL-6)

Induces Expression

Insulin Resistance

Promotes

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gypenoside XLIX

Sirt1

Activates

Nrf2

Activates

NLRP3 Inflammasome

Inhibits

Acute Lung Injury

Promotes

Sample Preparation UPLC-MS/MS Analysis Data Processing

Rat Plasma Sample (50 µL) Add Acetonitrile/Methanol
with Internal Standard Vortex & Centrifuge Collect Supernatant Inject into UPLC-MS/MS Chromatographic Separation MS/MS Detection (MRM) Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15543985?utm_src=pdf-body-img
https://www.benchchem.com/product/b15543985?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Gypenoside XLIX | CAS:94987-08-3 | Triterpenoids | High Purity | Manufacturer BioCrick
[biocrick.com]

2. gypenoside XLIX | C52H86O21 | CID 16007240 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Gypenoside XLIX | CAS:94987-08-3 | Manufacturer ChemFaces [chemfaces.com]

4. e-century.us [e-century.us]

5. Gypenoside XLIX | 94987-08-3 [chemicalbook.com]

6. Determination of Gypenoside A and Gypenoside XLIX in Rat Plasma by UPLC-MS/MS
and Applied to the Pharmacokinetics and Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]

7. Development of a targeted method for quantification of gypenoside XLIX in rat plasma,
using SPE and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

10. researchgate.net [researchgate.net]

11. Determination of Gypenoside A and Gypenoside XLIX in Rat Plasma by UPLC-MS/MS
and Applied to the Pharmacokinetics and Bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]

12. Gypenoside XLIX inhibiting PI3K/AKT/FOXO1 signaling pathway mediated neuronal
mitochondrial autophagy to improve patients with ischemic stroke - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Gypenoside XLIX: An Analytical Standard for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543985#gypenoside-xlix-analytical-standard-for-
research-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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